Cas no 136685-37-5 (D-xylo-Heptonic acid,3,7-anhydro-2,4-dideoxy-7-C-phenyl-, d-lactone, (7S)-)

• Product Name: D-xylo-Heptonic acid,3,7-anhydro-2,4-dideoxy-7-C-phenyl-, d-lactone, (7S)-
• CAS No: 136685-37-5
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 181163
• PubChem ID: 126233
• Update Time: 2025-04-19

D-xylo-Heptonic acid,3,7-anhydro-2,4-dideoxy-7-C-phenyl-, d-lactone, (7S)- Chemical and Physical Properties

Names and Identifiers

• D-xylo-Heptonic acid,3,7-anhydro-2,4-dideoxy-7-C-phenyl-, d-lactone, (7S)-
• (1R,3S,4S,5R)-4-hydroxy-3-phenyl-2,6-dioxabicyclo[3.3.1]nonan-7-one
• 9-Deoxygoniopypyrone
• (+)-9-Deoxygoniopypyrone
• (7S)-3,7-Anhydro-2,4-dideoxy-7-C-phenyl-D-xyloheptonic acid Delta-lactone
• [ "" ]
• AKOS032948943
• CHEMBL505003
• 136685-37-5
• D-Xylo-heptonic acid, 3,7-anhydro-2,4-dideoxy-7-C-phenyl-, delta-lactone, (7S)-
• D-xylo-Heptanoic acid, 3,7-anhydro-2,4-dideoxy-7-C-phenyl-, delta-lactone, (7S)-
• FS-8613
• (1R,5R,7S,8S)-8-HYDROXY-7-PHENYL-2,6-DIOXABICYCLO[3.3.1]NONAN-3-ONE
• (1R,3S,4S,5R)-4-hydroxy-3-phenyl-2,6-dioxabicyclo(3.3.1)nonan-7-one
• (1R,5R,7S,8S)-8-hydroxy-7-phenyl-2,6-dioxabicyclo(3.3.1)nonan-3-one

• Inchi： 1S/C13H14O4/c14-11-7-9-6-10(17-11)12(15)13(16-9)8-4-2-1-3-5-8/h1-5,9-10,12-13,15H,6-7H2/t9-,10-,12+,13+/m1/s1
• InChI Key： ZPVLUTBGTWEMGV-AAXDQBDMSA-N
• SMILES： O1[C@@H](C2C=CC=CC=2)[C@H]([C@H]2C[C@@H]1CC(=O)O2)O

Computed Properties

• Exact Mass: 234.08900
• Monoisotopic Mass: 234.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 0.9

Experimental Properties

• Color/Form: Cryst.
• Density: 1.3±0.1 g/cm3
• Boiling Point: 476.9±45.0 °C at 760 mmHg
• Flash Point: 189.2±22.2 °C
• Refractive Index: 1.575
• PSA: 55.76000
• LogP: 1.19300
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

D-xylo-Heptonic acid,3,7-anhydro-2,4-dideoxy-7-C-phenyl-, d-lactone, (7S)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds C-glycosyl compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether